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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323

p-Tolunitrile is a versatile organic compound, appearing as a beige solid or a clear, colorless
liquid depending on the ambient temperature.[1] Its core structure consists of a benzene ring
substituted with a methyl group and a nitrile group at the para position.

Physicochemical Data

The fundamental physical and chemical properties of p-Tolunitrile are summarized below.
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Property Value Source
Molecular Formula CsH7N [1112]
Molecular Weight 117.15 g/mol [1][2]
CAS Number 104-85-8 [2]
Melting Point 26-28 °C [1]
Boiling Point 217-218 °C at 760 mmHg [3][4]

103-106 °C at 20 mmHg

[1]5]

Density

0.981 g/mL at 25 °C

[1]

Flash Point

85 °C (185 °F)

[2](6]

Water Solubility

Insoluble (<0.1 g/100 mL at
17°C)

[1](4](6]

Refractive Index

1.531

[4]

Vapor Pressure

0.126 mmHg at 25°C

[4]

Solubility

p-Tolunitrile's solubility profile is critical for its use in various reaction media.

Solvent Solubility Source
Water Insoluble [6]
Acetone Freely Soluble

Alcohol Freely Soluble

Diethyl Ether Freely Soluble

Carbon Disulfide

Freely Soluble

Methanol

Freely Soluble
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Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of p-Tolunitrile. Key
spectral information is available from various sources.[2][7]

Spectroscopic Technique Data Availability

1H NMR Spectrum available

13C NMR Spectrum available

Mass Spectrometry (MS) Data available

Infrared (IR) Spectroscopy Spectra available (ATR-IR, Vapor Phase)[2]
Raman Spectroscopy Spectrum available[2]

Safety and Toxicological Profile

Handling p-Tolunitrile requires adherence to standard laboratory safety protocols due to its
potential hazards.

Hazard Identification

The compound is classified with the following hazards:

Causes skin irritation (H315).[2][8]

Causes serious eye irritation (H319).[2][8]

May cause respiratory irritation (H335).[2][8]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

It is a combustible substance, and its vapors may form explosive mixtures with air if heated
above its flash point.[9]

Toxicological Data
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Test Result Species Source

LD50 (Oral) 3800 mg/kg Rat [9]

Reactivity Profile

Nitriles like p-Tolunitrile have specific reactivity hazards:

e Acids and Oxidizing Agents: Incompatible with acids. Mixing with strong oxidizing acids can

lead to extremely violent reactions.[1][6]
o Bases: The combination of bases and nitriles can produce toxic hydrogen cyanide gas.[1][6]
o Polymerization: May polymerize in the presence of certain metals or metal compounds.[1][6]

» Hydrolysis: Hydrolyzes in both aqueous acid and base to form carboxylic acids or their salts,
generating heat.[1][6]

Experimental Protocols

Detailed methodologies for the synthesis and purification of p-Tolunitrile are crucial for its
practical application in a laboratory setting.

Synthesis of p-Tolunitrile from p-Toluidine

This procedure is a variation of the Sandmeyer reaction.[3][10]
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Caption: Workflow for the purification of p-Tolunitrile.
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Methodologies:

 Purification by Distillation: The crude product can be purified by distillation. [3]Use a short air-
condenser, which may require gentle warming at the start to prevent the distillate from
solidifying prematurely. [3]The pure fraction boils at 214-218°C. [3]* Purification by Fractional
Crystallization and Distillation: An alternative high-purity method involves melting the nitrile
and drying it with magnesium sulfate. [1]This is followed by fractional crystallization from its
melt and then fractional distillation under reduced pressure. [1]It can also be crystallized from

a benzene/petroleum ether mixture. [1]

Hydrolysis to p-Toluic Acid

p-Tolunitrile can be hydrolyzed to p-Toluic acid, a common downstream reaction. [11]

Methodology:

e Place 3 kg of 75% sulfuric acid in a 5-liter flask equipped with a stirrer and reflux condenser.
[11]2. Heat the acid to approximately 150°C and begin stirring. [11]3. Add 1 kg of p-
Tolunitrile over two hours, maintaining the temperature at 150-160°C. [11]4. Continue
stirring for two hours after the addition is complete. [11]5. Increase the temperature to 190°C
and stir for an additional hour. [11]6. Cool the reaction mixture and pour it into ice water, then
filter the crude p-Toluic acid. [11]7. The crude material can be further purified by dissolving it
in an excess of 10% sodium hydroxide solution, filtering while hot, and then acidifying the
filtrate to precipitate the purified acid. [11]

Applications in Research and Drug Development

p-Tolunitrile is a vital chemical intermediate, serving as a fundamental building block in the
synthesis of a wide array of complex molecules. [5] Logical Relationship: p-Tolunitrile as a

Chemical Intermediate
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Caption: Role of p-Tolunitrile as a versatile chemical intermediate.

Its versatile chemical reactivity, stemming from the stable cyano group, allows for diverse
reaction pathways. [5]This makes it an indispensable component in organic synthesis for
various industries.

e Pharmaceutical Synthesis: It serves as a crucial building block for producing active
pharmaceutical ingredients (APIs). [5]For instance, it is used as a reagent in the preparation
of 1H-Indazoles. [1][12]* Agrochemical Development: The structure of p-Tolunitrile is
valuable for creating complex molecules used in modern agrochemicals, contributing to crop
protection. [5]* Advanced Materials: In the electronics sector, it is utilized in the production of
specialized materials, including photoresist components for microelectronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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